Cas no 1806523-91-0 (1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one
• CAS No: 1806523-91-0
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 4972685
• Update Time: 2025-10-29

1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H9BrClNO/c1-5(13)9(11)7-4-6(10)2-3-8(7)12/h2-4,9H,12H2,1H3
• InChI Key： LTIBQLUUMXKWIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(C)=O)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one

Research Brief on 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one (CAS: 1806523-91-0): Recent Advances and Applications

1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one (CAS: 1806523-91-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

The compound's molecular structure, featuring an amino group, a bromo substituent, and a chloropropanone moiety, makes it a versatile building block for medicinal chemistry. Researchers have leveraged its reactivity to design novel compounds with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which are promising candidates for treating B-cell malignancies.

In addition to its role in drug development, 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one has been investigated for its potential in chemical biology applications. A recent preprint on bioRxiv highlighted its use as a probe to study protein-protein interactions in cellular signaling pathways. The compound's ability to selectively modify cysteine residues in target proteins has opened new avenues for understanding disease mechanisms at the molecular level.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of this compound. A 2022 review in Organic Process Research & Development discussed the need for greener and more efficient synthetic routes to produce 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one at an industrial scale. Advances in catalytic methods and flow chemistry are expected to address these limitations in the near future.

Looking ahead, the continued exploration of 1-(2-Amino-5-bromophenyl)-1-chloropropan-2-one and its derivatives is likely to yield significant breakthroughs in both basic and applied research. Collaborative efforts between academia and industry will be crucial to unlocking its full potential in drug discovery and chemical biology.